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Compound of Interest

1,3,5-Trichloro-2,4,6-
Compound Name:
trifluorobenzene

cat. No.: B1293905

An In-depth Technical Guide to 1,3,5-Trichloro-2,4,6-trifluorobenzene

This technical guide provides a comprehensive overview of 1,3,5-Trichloro-2,4,6-
trifluorobenzene, a versatile fluorinated aromatic building block. The information is intended
for researchers, scientists, and professionals in drug development and advanced organic
synthesis.

Chemical Identity and Nomenclature

1,3,5-Trichloro-2,4,6-trifluorobenzene is a symmetrical aromatic compound where the
benzene ring is substituted with three chlorine and three fluorine atoms in an alternating
pattern. This substitution pattern imparts distinct chemical properties that make it a valuable
intermediate in various synthetic applications.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1293905?utm_src=pdf-interest
https://www.benchchem.com/product/b1293905?utm_src=pdf-body
https://www.benchchem.com/product/b1293905?utm_src=pdf-body
https://www.benchchem.com/product/b1293905?utm_src=pdf-body
https://www.benchchem.com/product/b1293905?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

IUPAC Name 1,3,5-trichloro-2,4,6-trifluorobenzene[1]

CAS Number 319-88-0[1][2]

Molecular Formula CeClsFs[1][2][3][4]

Molecular Weight 235.42 g/mol [3]

InChl Key QPXZZPSKCVNHFW-UHFFFAOYSA-N[1][3]
SMILES C1(=C(C(=C(C(=C1Cl)F)CIHF)CHF[1][3]

sym-Trichlorotrifluorobenzene, 1,3,5-
Synonyms _ _
Trifluorotrichlorobenzene[1][2]

Physicochemical Properties

The physical and chemical properties of 1,3,5-Trichloro-2,4,6-trifluorobenzene are
summarized below. These characteristics are crucial for its handling, storage, and application in
chemical reactions.

Property Value

Appearance Crystals[5]

Melting Point 62-64 °C[2][3][5]

Boiling Point 79.5 °C @ 12 mm Hg[2][5]
Density 1.706 g/cm3[2]

Flash Point 102 °C (216 °F)[3][5]

- Insoluble in water; Soluble in organic solvents
Solubility ]
like ethanol and acetone.[6]

Applications in Organic Synthesis

1,3,5-Trichloro-2,4,6-trifluorobenzene serves as a key intermediate in advanced organic
synthesis. Its unique structure and reactivity are leveraged in the production of a wide range of
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complex molecules.

» Active Pharmaceutical Ingredients (APIs): It is used as a starting material for synthesizing
new classes of biologically active compounds.

e Agrochemicals: The compound is a building block in the development of novel pesticides and
herbicides.[6]

e Advanced Materials: It finds applications in the creation of specialized polymers and other
advanced materials with unique properties.

Safety and Handling

Appropriate safety precautions must be observed when handling this compound due to its
irritant nature.

Hazard ldentification GHS Classification

Pictogram Warning

H315: Causes skin irritation. H319: Causes
Hazard Statements serious eye irritation. H335: May cause

respiratory irritation.[6]

P261, P264, P271, P280, P302+P352,

Precautionary Statements
P305+P351+P338[6]

Hazard Codes Xi (Irritant)[2]

R36/37/38 (Irritating to eyes, respiratory system
and skin)[2]

Risk Phrases

S26, S36 (In case of contact with eyes, rinse

immediately with plenty of water and seek
Safety Phrases ) ) ) )

medical advice. Wear suitable protective

clothing.)[2]

Storage: Store in a cool, dry, well-ventilated area away from heat sources and oxidizing agents.
Keep containers tightly closed.
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Experimental Protocols

While specific, detailed protocols for the synthesis of 1,3,5-Trichloro-2,4,6-trifluorobenzene
are not readily available in the cited literature, the synthesis of related compounds provides
insight into potential synthetic routes. For instance, the synthesis of 1,3,5-Trifluorobenzene
often starts from 1,3,5-trichlorobenzene.

Example Synthetic Protocol (Synthesis of 1,3,5-Trifluorobenzene from 1,3,5-Trichlorobenzene):

This reaction demonstrates a halogen exchange (Halex) reaction, a common method in
fluorination chemistry.

e Reaction Setup: In a reaction flask, add the solvent, anhydrous potassium fluoride (KF), a
phase transfer catalyst, and 1,3,5-trichlorobenzene.[7]

e Reaction Conditions: Heat the mixture to reflux for a period of 6-14 hours.[7] The reaction
can also be facilitated using an ultrasonic probe.[7]

o Workup: After the reaction is complete, remove the solvent via vacuum distillation.[7]

 Purification: Subject the residue to steam distillation. The distillate is then extracted with
petroleum ether.[7]

 Isolation: The petroleum ether is removed by rotary evaporation, and the final product, 1,3,5-
Trifluorobenzene, is collected by vacuum distillation.[7]

This generalized protocol illustrates a common strategy for introducing fluorine atoms into an
aromatic ring, which is relevant to the synthesis of the title compound.

Logical Relationship Diagram

The following diagram illustrates the key relationships between the identification, properties,
and applications of 1,3,5-Trichloro-2,4,6-trifluorobenzene.
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Caption: Informational overview of 1,3,5-Trichloro-2,4,6-trifluorobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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